Cas no 1207724-55-7 (Methyl 6-(3-fluorophenyl)pyrimidine-4-carboxylate)

Methyl 6-(3-fluorophenyl)pyrimidine-4-carboxylate structure

1207724-55-7 structure

Product Name:Methyl 6-(3-fluorophenyl)pyrimidine-4-carboxylate

CAS No:1207724-55-7

MF:C₁₂H₉FN₂O₂

MW:232.210466146469

CID:5734884

PubChem ID:67218620

Update Time:2023-11-02

Methyl 6-(3-fluorophenyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- SCHEMBL1938969
- F1967-7926
- 1207724-55-7
- methyl 6-(3-fluorophenyl)pyrimidine-4-carboxylate
- AKOS040812235
- Methyl 6-(3-fluorophenyl)pyrimidine-4-carboxylate
- Inchi： 1S/C12H9FN2O2/c1-17-12(16)11-6-10(14-7-15-11)8-3-2-4-9(13)5-8/h2-7H,1H3
- InChI Key： DNKRWNFTBHVKRX-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)C1C=C(C(=O)OC)N=CN=1

Computed Properties

Exact Mass: 232.06480570g/mol
Monoisotopic Mass: 232.06480570g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 52.1Å²

Methyl 6-(3-fluorophenyl)pyrimidine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M294706-100mg	methyl 6-(3-fluorophenyl)pyrimidine-4-carboxylate	1207724-55-7		100mg	$ 115.00	2022-06-04
TRC	M294706-500mg	methyl 6-(3-fluorophenyl)pyrimidine-4-carboxylate	1207724-55-7		500mg	$ 435.00	2022-06-04
TRC	M294706-1g	methyl 6-(3-fluorophenyl)pyrimidine-4-carboxylate	1207724-55-7		1g	$ 660.00	2022-06-04
Life Chemicals	F1967-7926-0.25g	methyl 6-(3-fluorophenyl)pyrimidine-4-carboxylate	1207724-55-7	95%+	0.25g	$419.0	2023-09-06
Life Chemicals	F1967-7926-0.5g	methyl 6-(3-fluorophenyl)pyrimidine-4-carboxylate	1207724-55-7	95%+	0.5g	$442.0	2023-09-06
Life Chemicals	F1967-7926-1g	methyl 6-(3-fluorophenyl)pyrimidine-4-carboxylate	1207724-55-7	95%+	1g	$466.0	2023-09-06
Life Chemicals	F1967-7926-2.5g	methyl 6-(3-fluorophenyl)pyrimidine-4-carboxylate	1207724-55-7	95%+	2.5g	$932.0	2023-09-06
Life Chemicals	F1967-7926-5g	methyl 6-(3-fluorophenyl)pyrimidine-4-carboxylate	1207724-55-7	95%+	5g	$1398.0	2023-09-06
Life Chemicals	F1967-7926-10g	methyl 6-(3-fluorophenyl)pyrimidine-4-carboxylate	1207724-55-7	95%+	10g	$1957.0	2023-09-06

Methyl 6-(3-fluorophenyl)pyrimidine-4-carboxylate Related Literature

1. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
2. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
3. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
4. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
5. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389

Related Categories

1207724-55-7 (Methyl 6-(3-fluorophenyl)pyrimidine-4-carboxylate) Related Products

Recommended suppliers

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Hebei Liye chemical Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hebei Liye chemical Co.,Ltd

Nanjing Jubai Biopharm

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing Jubai Biopharm

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Shanghai Bent Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk